N-(7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-(7-chloro-2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C21H16ClN3O3/c1-13-20(21(27)25-11-16(22)7-9-18(25)23-13)24-19(26)12-28-17-8-6-14-4-2-3-5-15(14)10-17/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: XSWBXXUUTGTKRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=C(C=CC2=N1)Cl)NC(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H16ClN3O3
• Molecular Weight: 393.8 g/mol

Description

N-(7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C21H16ClN3O3 and its molecular weight is 393.83. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

One area of research involving similar compounds to N-(7-chloro-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(naphthalen-2-yloxy)acetamide includes the study of reactions of benzyl ketones with formamide or acetamide. Hirota et al. (1978) investigated the reactions of various α-acyl-α-(m-chlorophenyl) acetonitrile compounds with formamide, leading to the formation of enamines and 4-aminopyrimidines (Hirota, Koyama, Nanba, Yamato, & Matsumura, 1978).

Antimicrobial Activity

Research on compounds structurally related to this compound has also focused on their antimicrobial properties. A study by Hossan et al. (2012) synthesized a series of pyrimidinone and oxazinone derivatives with antimicrobial properties, starting with citrazinic acid (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Crystal Structures

Understanding the crystal structures of similar compounds can provide insights into their potential applications. Subasri et al. (2017) examined the crystal structures of (diaminopyrimidin-2-yl)thioacetamide derivatives, revealing how molecular orientation affects crystal formation (Subasri, Kumar, Sinha, Jayaprakash, Viswanathan, & Velmurugan, 2017).

Anticancer Activity

Another significant area of research is the exploration of anticancer properties. Salahuddin et al. (2014) synthesized compounds related to this compound, with potential anticancer activity as indicated by their in vitro evaluations (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).